![molecular formula C10H10F4O3S B1299253 2,2,3,3-Tetrafluoropropyl p-toluenesulfonate CAS No. 786-31-2](/img/structure/B1299253.png)
2,2,3,3-Tetrafluoropropyl p-toluenesulfonate
Overview
Description
2,2,3,3-Tetrafluoropropyl p-toluenesulfonate is a chemical compound with the molecular formula C10H10F4O3S . It is used in various chemical reactions .
Molecular Structure Analysis
The molecular structure of 2,2,3,3-Tetrafluoropropyl p-toluenesulfonate contains a total of 28 bonds, including 18 non-H bonds, 8 multiple bonds, 4 rotatable bonds, 2 double bonds, 6 aromatic bonds, 1 six-membered ring, and 1 sulfonate .Physical And Chemical Properties Analysis
2,2,3,3-Tetrafluoropropyl p-toluenesulfonate has a molar mass of 286.24 g/mol. It has a density of 1.4 g/cm3, a melting point of 13-16°C, a boiling point of 134°C, and a refractive index of 1.4602 .Scientific Research Applications
Synthesis of Polyfluoro-1-propenyl Compounds
2,2,3,3-Tetrafluoropropyl p-toluenesulfonate: is utilized in the synthesis of polyfluoro-1-propenyl compounds. These compounds are significant due to their potential applications in materials science, particularly in creating substances with unique thermal and chemical resistance properties .
Fluoride Ion-Promoted Reactions
This compound serves as a precursor in fluoride ion-promoted reactions. Such reactions are crucial in organic synthesis, where the introduction of fluorine atoms can significantly alter the chemical and physical properties of the resulting molecules .
Development of Fluorinated Vinylboranes
The compound is employed in the development of fluorinated vinylboranes. These specialized molecules are of interest in the field of medicinal chemistry for their potential use in the design of new pharmaceuticals .
Material Science Applications
In material science, 2,2,3,3-Tetrafluoropropyl p-toluenesulfonate is explored for its ability to impart fluorine’s unique properties to polymers and coatings. This can lead to the creation of materials with enhanced durability and resistance to solvents and corrosives .
Chemical Intermediate
As a chemical intermediate, this compound is integral in various synthetic pathways. It can be used to introduce fluorinated side chains into larger molecules, which can be beneficial in creating specialized surfactants or processing aids.
Analytical Chemistry
In analytical chemistry, 2,2,3,3-Tetrafluoropropyl p-toluenesulfonate can be used as a standard or reagent in methods that require a fluorinated compound for calibration or reaction purposes. Its well-defined structure and properties make it suitable for such roles .
properties
IUPAC Name |
2,2,3,3-tetrafluoropropyl 4-methylbenzenesulfonate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10F4O3S/c1-7-2-4-8(5-3-7)18(15,16)17-6-10(13,14)9(11)12/h2-5,9H,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMDNPHAMGJIKNV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)OCC(C(F)F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10F4O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10366184 | |
Record name | 2,2,3,3-tetrafluoropropyl p-toluenesulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10366184 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
286.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,2,3,3-Tetrafluoropropyl p-toluenesulfonate | |
CAS RN |
786-31-2 | |
Record name | 2,2,3,3-tetrafluoropropyl p-toluenesulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10366184 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 786-31-2 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the primary use of 2,2,3,3-Tetrafluoropropyl p-toluenesulfonate in the context of this research?
A1: In this research, 2,2,3,3-Tetrafluoropropyl p-toluenesulfonate serves as a precursor to a key reactive intermediate. Upon dehydrofluorination, it transforms into 2,3,3-trifluoro-1-propenyl p-toluenesulfonate []. This intermediate is then used to synthesize a series of (Z)-α-fluoro-β-amino acrylaldehydes, which are valuable building blocks in organic synthesis.
Q2: What is significant about the reaction of 2,3,3-trifluoro-1-propenyl p-toluenesulfonate with amines?
A2: The research highlights the efficiency and versatility of using 2,3,3-trifluoro-1-propenyl p-toluenesulfonate (derived from 2,2,3,3-Tetrafluoropropyl p-toluenesulfonate) to react with a variety of primary and secondary amines. This reaction, facilitated by fluoride ion and triethylamine, offers a practical approach to synthesizing (Z)-α-fluoro-β-amino acrylaldehydes with high stereoselectivity, favoring the (Z)-isomer []. This method provides a valuable tool for accessing these compounds, expanding their potential applications in various fields.
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